N-(5-chloro-2-methylphenyl)-5-ethoxy-4-oxo-4H-pyran-2-carboxamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-5-ethoxy-4-oxopyran-2-carboxamide
• InChI: InChI=1S/C15H14ClNO4/c1-3-20-14-8-21-13(7-12(14)18)15(19)17-11-6-10(16)5-4-9(11)2/h4-8H,3H2,1-2H3,(H,17,19)
• InChI Key: QKRFQGQOXSWQQC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=COC(=CC1=O)C(=O)NC2=C(C=CC(=C2)Cl)C
• Molecular Formula: C15H14ClNO4
• Molecular Weight: 307.73 g/mol

Description

N-(5-chloro-2-methylphenyl)-5-ethoxy-4-oxo-4H-pyran-2-carboxamide, also known as CEP-1347, is a synthetic compound that has been extensively studied for its potential therapeutic effects in several neurological disorders. CEP-1347 is a potent inhibitor of the c-Jun N-terminal kinase (JNK) signaling pathway, which is involved in various cellular processes, including apoptosis, inflammation, and stress response.

Scientific Research Applications

Synthesis and Characterization

• N-(5-chloro-2-methylphenyl)-5-ethoxy-4-oxo-4H-pyran-2-carboxamide and its derivatives have been synthesized and characterized in various studies. For instance, the synthesis of similar compounds such as 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their subsequent conversion to pyrazolo[1,5-a]pyrimidine derivatives has been reported (Hassan, Hafez, & Osman, 2014).

Antimycobacterial Activity

• Compounds structurally related to this compound, like 5-Chloro-N-phenylpyrazine-2-carboxamides, have shown significant in vitro activity against Mycobacterium tuberculosis, with potential implications for antimycobacterial therapies (Zítko et al., 2013).

Cytotoxicity Studies

• Synthesized compounds have been evaluated for their cytotoxicity against various cancer cells, providing valuable insights for potential cancer therapies. This includes the study of N-substituted 3,5-diphenyl-2-pyrazoline-1-thiocarboxamides and their molecular structures (Köysal, Işık, Sahin, & Palaska, 2005).

Antimicrobial Activity

• Research has been conducted on the antimicrobial activities of related compounds. This includes the study of 2-imino-5-hydroxymethyl-8-methyl-2H-pyran[2,3-c]pyridine-3-(N-aryl) carboxamides and their efficacy against bacterial and fungal strains (Zhuravel et al., 2005).

Drug Synthesis

• Compounds with similar structures have been used in the synthesis of drugs like orally active CCR5 antagonists, demonstrating their potential application in pharmaceutical drug development (Ikemoto et al., 2005).

Hydrogen Bonding Studies

• Studies have also focused on the hydrogen bonding patterns in mono- and di-substituted N-arylpyrazinecarboxamides, providing insights into the intermolecular interactions and molecular structures of these compounds (Wardell et al., 2008).